Cas no 46289-40-1 (1,6-Dicyanonaphthalene)

• Product Name: 1,6-Dicyanonaphthalene
• CAS No: 46289-40-1
• MF: C₁₂H₆N₂
• MW: 178.189442157745
• CID: 2693443
• PubChem ID: 21196974
• Update Time: 2025-04-21

1,6-Dicyanonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,6-Dicyanonaphthalene
• naphthalene-1,6-dicarbonitrile
• 46289-40-1
• DTXSID40611311
• DB-083699
• SCHEMBL818900

• Inchi： 1S/C12H6N2/c13-7-9-4-5-12-10(6-9)2-1-3-11(12)8-14/h1-6H
• InChI Key： FTPHGLJOANEDML-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=C2C=C(C#N)C=CC2=1

Computed Properties

• Exact Mass: 178.053
• Monoisotopic Mass: 178.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 391.6°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.663